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Compound of Interest

Compound Name: Methyl 3-isocyanatopropanoate

Cat. No.: B1304612

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Methyl 3-
isocyanatopropanoate (CAS No. 50835-77-3), a reactive chemical intermediate. Adherence

to these guidelines is critical to ensure the safety of laboratory personnel and the integrity of
research.

Chemical and Physical Properties

Methyl 3-isocyanatopropanoate is a combustible liquid with the molecular formula CsH7NOs
and a molecular weight of 129.11 g/mol .[1][2][3] A summary of its key physical and chemical
properties is provided in the table below.
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Property Value Source
Molecular Formula CsH7NOs [1112][3]
Molecular Weight 129.11 g/mol [1][2]
CAS Number 50835-77-3 [1][4]
Boiling Point 74 -75°C/165.2 - 167 °F [5]
Density 0.866 g/cm? [5]
Flash Point -10°C /14 °F [5]
Stability Moisture sensitive [6]

Hazard Identification and Classification

Methyl 3-isocyanatopropanoate is classified as a hazardous substance with multiple routes
of potential exposure and associated health effects. The GHS hazard classifications are
summarized below.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-isocyanatopropanoate
https://www.chemsynthesis.com/base/chemical-structure-23786.html
https://www.myskinrecipes.com/shop/en/aliphatic-isocyanates/131998-methyl-3-isocyanatopropanoate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-isocyanatopropanoate
https://www.chemsynthesis.com/base/chemical-structure-23786.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-isocyanatopropanoate
http://www.chemical-suppliers.eu/enp/methyl-isocyanatopropanoate-PX88353
https://www.fishersci.com/store/msds?partNumber=AAL16105&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL16105&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL16105&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1304612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour
Acute toxicity, oral 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute toxicity, dermal 2 ]
skin
Acute toxicity, inhalation 1 H330: Fatal if inhaled
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage
H334: May cause allergy or
Sensitization, respiratory 1 asthma symptoms or breathing
difficulties if inhaled
o ) H317: May cause an allergic
Sensitization, skin 1

skin reaction

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation

Reproductive toxicity

H361d: Suspected of

damaging the unborn child

Sources:[1][7][8][9]

The primary hazards associated with Methyl 3-isocyanatopropanoate are its high acute

toxicity upon inhalation, potential for respiratory and skin sensitization, and irritation to the skin,

eyes, and respiratory tract.[1][8][10]
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Health Effects

Routes of Exposure Acute Toxicity

m/ Toxic (Fatal if inhaled)

| T

Reproductive Toxicity

(Suspected)

Irritation
(Skin, Eyes, Respiratory)

Click to download full resolution via product page

Hazard Exposure and Effects Relationship

Safe Handling and Storage Protocols

Due to the significant hazards posed by Methyl 3-isocyanatopropanoate, stringent adherence
to the following handling and storage protocols is mandatory.

3.1. Engineering Controls

« Ventilation: All work with Methyl 3-isocyanatopropanoate must be conducted in a properly
functioning chemical fume hood.[11][12] Local exhaust ventilation should be used to
minimize the release of vapors into the work area.

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]
[7] Use explosion-proof electrical, ventilating, and lighting equipment.[7]
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o Emergency Equipment: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[6]

3.2. Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required when handling isocyanates.

PPE Specification

Butyl rubber gloves (thickness =0.4 mm) are
Hand Protection recommended.[13] Latex or nitrile gloves are not

suitable for prolonged contact.[10][13]

Chemical safety goggles or a full-face shield

Eye/Face Protection
must be worn.[12][13]

A lab coat, closed-toe shoes, and long pants are
) ] mandatory.[12] For tasks with a higher risk of
Skin and Body Protection ) ] ]
splashing, a chemically resistant apron should

be worn.[13]

In case of inadequate ventilation or for
emergency response, a full-face respirator with

Respiratory Protection an independent or continuous air supply is
necessary.[12][13] Do not use activated carbon
filter canisters.[13]

3.3. Storage

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as acids,
strong oxidizing agents, strong bases, alcohols, and amines.[6][12]

o Keep containers tightly closed to prevent moisture contamination, which can lead to a build-
up of pressure due to the formation of carbon dioxide.[13]

o Store in containers made of 304 stainless steel or polyethylene-lined steel drums.[13]
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Safe Handling Workflow for Isocyanates
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Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

4.1. First Aid Measures

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, administer oxygen. If breathing has
Inhalation . e o
stopped, provide artificial respiration. Seek

immediate medical attention.[5][9]

Immediately remove all contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention.[5][9]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[7][9]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.[7][9]

4.2. Accidental Release Measures

» Small Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Absorb the spill with a non-combustible material like vermiculite, sand, or earth and place it
in a sealed container for disposal.[8]

o Large Spills: Evacuate personnel to a safe area. Eliminate all ignition sources.[8] Dike the
spill to prevent spreading.[8] Do not allow the material to enter drains or waterways.
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Waste Disposal

Dispose of waste in accordance with all applicable local, regional, national, and international
regulations. Do not dispose of it in the sewer system. Contaminated packaging should be
emptied as much as possible and disposed of in the same manner as the substance itself.

Experimental Protocols: General Best Practices for
Handling Isocyanates

While specific experimental protocols will vary, the following general principles should be
integrated into any procedure involving Methyl 3-isocyanatopropanoate.

6.1. Preparation

» Risk Assessment: Before beginning any new procedure, conduct a thorough risk assessment
that considers the scale of the reaction, potential for exotherms, and necessary emergency
responses.

o Equipment Inspection: Ensure all glassware is free from cracks and stars, especially if
working under vacuum.[11]

 Inert Atmosphere: If the reaction is sensitive to moisture, ensure a dry, inert atmosphere
(e.g., nitrogen or argon) is established before introducing the isocyanate.

6.2. Reagent Handling

» Dispensing: Use a syringe or cannula for transferring the liquid isocyanate to minimize
exposure to air and reduce the risk of spills.[11]

o Temperature Control: Be aware that reactions involving isocyanates can be exothermic. Use
an ice bath or other cooling method to control the reaction temperature, especially during the
initial addition of reagents.

e Quenching: Prepare a quenching solution (e.g., a dilute solution of an amine or alcohol in a
non-reactive solvent) to neutralize any unreacted isocyanate at the end of the reaction or in
case of an emergency.
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6.3. Post-Reaction Workup

» Decontamination: All glassware and equipment that have come into contact with the
isocyanate should be decontaminated. This can be achieved by rinsing with a suitable
solvent (e.g., isopropanol) followed by a decontamination solution (e.g., a dilute ammonia or
sodium carbonate solution) to neutralize any residual isocyanate.

o Waste Neutralization: Isocyanate-containing waste should be neutralized before disposal.
This can be done by slowly adding the waste to a stirred solution of a decontaminating
agent. Be aware that this reaction can generate gas, so it should be performed in a fume
hood with adequate ventilation.

By implementing these safety and handling precautions, researchers can mitigate the risks
associated with Methyl 3-isocyanatopropanoate and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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